Cas no 125493-06-3 (6-bromothieno3,2-bthiophene-2-carboxylic acid)

• Product Name: 6-bromothieno3,2-bthiophene-2-carboxylic acid
• CAS No: 125493-06-3
• MF: C₇H₃BrO₂S₂
• MW: 263.131518602371
• MDL: MFCD20529149
• CID: 2900552
• PubChem ID: 56923682
• Update Time: 2025-06-28

6-bromothieno3,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromothieno[3,2-b]thiophene-2-carboxylic acid
• 6-bromothieno[3,2-b]thiophene-3-carboxylic acid;
• 6-bromothieno3,2-bthiophene-2-carboxylic acid
• EN300-126489
• SCHEMBL6811699
• RLUHYSKWVZFEOE-UHFFFAOYSA-N
• MFCD20529149
• AC-29918
• SY059705
• AFA49306
• AKOS015835737
• AC2141
• CS-12487
• Z1322794657
• DB-207695
• 3-bromothieno[3,2-b]thiophene-5-carboxylic acid
• 125493-06-3

• MDL： MFCD20529149
• Inchi： 1S/C7H3BrO2S2/c8-3-2-11-4-1-5(7(9)10)12-6(3)4/h1-2H,(H,9,10)
• InChI Key： RLUHYSKWVZFEOE-UHFFFAOYSA-N
• SMILES： BrC1=CSC2C=C(C(=O)O)SC=21

Computed Properties

• Exact Mass: 261.87600
• Monoisotopic Mass: 261.87578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 93.78000
• LogP: 3.42350

Additional information on 6-bromothieno3,2-bthiophene-2-carboxylic acid

Introduction to 6-bromothieno[3,2-b]thiophene-2-carboxylic acid (CAS No: 125493-06-3)

6-bromothieno[3,2-b]thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 125493-06-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thienothiophene class, a structural motif known for its broad applications in medicinal chemistry due to its ability to form stable aromatic systems and interact with biological targets. The presence of both bromine and carboxylic acid functional groups makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules with potential therapeutic applications.

The structure of 6-bromothieno[3,2-b]thiophene-2-carboxylic acid consists of a fused ring system comprising a thiophene ring connected to a benzothiophene ring. The bromine substituent at the 6-position and the carboxylic acid group at the 2-position provide distinct sites for chemical manipulation. This arrangement not only enhances its reactivity but also influences its electronic properties, making it a valuable building block in organic synthesis. The compound's stability under various reaction conditions further underscores its utility in constructing more intricate molecular architectures.

In recent years, there has been a growing interest in thienothiophene derivatives due to their demonstrated efficacy in various biological assays. The scaffold's ability to mimic natural products and its compatibility with multiple drug discovery platforms have positioned it as a key component in the development of novel pharmaceuticals. Specifically, 6-bromothieno[3,2-b]thiophene-2-carboxylic acid has been explored in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. Its structural features allow for precise tuning of bioactivity, making it a promising candidate for further investigation.

One of the most compelling aspects of 6-bromothieno[3,2-b]thiophene-2-carboxylic acid is its role as a precursor in the development of photodynamic therapy agents. The conjugation of thienothiophene moieties with photosensitizing units has shown promise in treating cancer and other degenerative diseases. The bromine atom facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for introducing additional functional groups into the molecule. These modifications can enhance the photosensitizing properties while maintaining solubility and bioavailability.

Moreover, the carboxylic acid group in 6-bromothieno[3,2-b]thiophene-2-carboxylic acid provides an excellent handle for further derivatization. It can be esterified, amidated, or incorporated into peptide mimetics, expanding its utility in drug design. For instance, researchers have utilized this compound to develop non-peptide inhibitors targeting protein-protein interactions relevant to neurological disorders. The ability to modify both the bromine and carboxylic acid positions allows for the creation of libraries of compounds with diverse pharmacological profiles.

Recent studies have also highlighted the potential of 6-bromothieno[3,2-b]thiophene-2-carboxylic acid in materials science. Its electron-deficient nature makes it an attractive candidate for organic semiconductors and light-emitting diodes (OLEDs). The fused ring system contributes to efficient charge transport properties, while the halogen substituents can be used to fine-tune energy levels and packing arrangements. This has led to investigations into its use as an emissive layer material or as part of bulk heterojunction systems in photovoltaic devices.

The synthesis of 6-bromothieno[3,2-b]thiophene-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as thiophene and benzothiophene derivatives. Key steps often include bromination followed by carboxylation at the appropriate positions. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, reducing costs and improving yields. These developments are crucial for facilitating further research and commercial applications.

In conclusion, 6-bromothieno[3,2-b]thiophene-2-carboxylic acid (CAS No: 125493-06-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, particularly in developing novel therapeutics targeting inflammation and infection. Additionally, its applications in photodynamic therapy and materials science underscore its versatility. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of scientific innovation.